N-Phenyl-1,3-benzothiazol-2-amine
Overview
Description
N-Phenyl-1,3-benzothiazol-2-amine is a compound that belongs to the class of benzothiazoles, which are heterocyclic compounds containing a benzene ring fused to a thiazole ring. The compound has been the subject of various studies due to its potential applications in medicinal chemistry and as a building block in organic synthesis.
Synthesis Analysis
The synthesis of N-Phenyl-1,3-benzothiazol-2-amine derivatives has been explored through different catalytic methods. One approach involves the catalytic synthesis of N-benzothiazol-2-yl-amides from 1-acyl-3-(phenyl)thioureas using palladium-catalyzed C(sp2)-H functionalization and C-S bond formation, achieving high yields and good functional group tolerance . Another method employs an iron catalyst for the oxidative C(sp2)-H functionalization to synthesize various N-benzothiazol-2-yl-amides selectively . Additionally, a metal-free approach using hypervalent iodine for the regioselective oxidative C-H functionalization has been reported to synthesize N-(pyridin-2-yl)benzo[d]thiazol-2-amines .
Molecular Structure Analysis
The molecular structure of N-Phenyl-1,3-benzothiazol-2-amine derivatives has been confirmed through various spectroscopic techniques. For instance, the structure of N-[1-(2,5-dimethyl-3-thienyl)ethylidene]-1,3-benzothiazol-2-amine was elucidated using elemental analysis, IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis . The crystal structure of a related compound, N-(1,3-benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, was determined, revealing a planar benzothiazol ring with a dihedral angle of 6.37(8)° to the imidazol ring and a chair conformation for the piperidin ring .
Chemical Reactions Analysis
The reactivity of N-Phenyl-1,3-benzothiazol-2-amine derivatives has been studied in the context of their potential antitumor activity. Ring-substituted derivatives of 2-(4-aminophenyl)benzothiazole have been developed as antitumor agents, with one derivative reaching phase 1 clinical trials. These compounds are activated into nitrenium ions, which are believed to be responsible for cellular damage .
Physical and Chemical Properties Analysis
The physical and chemical properties of N-Phenyl-1,3-benzothiazol-2-amine derivatives are influenced by their molecular structure. The presence of substituents on the benzothiazole ring can affect the stability and reactivity of the compound. For example, the lifetimes of esters derived from these compounds are strongly dependent on the presence of a 3'-Me substituent, which can restrict the esters to cells/tissues where activation occurs, potentially concentrating their effects in tumor cells . Additionally, some derivatives have been evaluated for their anticonvulsant and neuroprotective effects, with promising results observed for certain compounds .
Scientific Research Applications
1. Anti-Tubercular Compounds
- Methods of Application : Synthesis of benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc .
- Results : The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs. The better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis .
2. Green Chemistry
- Methods of Application : The synthesis of benzothiazoles has been achieved through condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials .
- Results : The development of synthetic processes is one of the most significant problems facing researchers. The future development trend and prospect of the synthesis of benzothiazoles were anticipated .
6. Ligands for Metal Extraction
- Application Summary : Benzothiazole derivatives have been reported as ligands for metal extraction .
7. Optical Materials
8. Fibroblast Growth Factor Antagonists
- Application Summary : Benzothiazole derivatives have been used as fibroblast growth factor antagonists .
9. Autotaxin Inhibitors
10. Inhibitors of Wnt Antagonist DKK
Future Directions
Benzothiazoles have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity. The development of synthetic processes is undoubtedly one of the most significant problems facing researchers . The synthesis of benzothiazoles is of considerable interest due to their potent and significant biological activities and great pharmaceutical value .
properties
IUPAC Name |
N-phenyl-1,3-benzothiazol-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2S/c1-2-6-10(7-3-1)14-13-15-11-8-4-5-9-12(11)16-13/h1-9H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDTDFSFRIDFTCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=NC3=CC=CC=C3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6047735 | |
Record name | Anilinobenzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6047735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24828885 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-Phenyl-1,3-benzothiazol-2-amine | |
CAS RN |
1843-21-6 | |
Record name | 2-Benzothiazolamine, N-phenyl- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26434 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Anilinobenzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6047735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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